N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-[2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethyl]-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C18H19FN4OS2/c1-12-9-13(2)23(22-12)18-21-15(10-26-18)7-8-20-17(24)11-25-16-5-3-14(19)4-6-16/h3-6,9-10H,7-8,11H2,1-2H3,(H,20,24)
• InChI Key: URVPCZAEPXVAQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=CS2)CCNC(=O)CSC3=CC=C(C=C3)F)C
• Molecular Formula: C18H19FN4OS2
• Molecular Weight: 390.5 g/mol

Description

N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide is a useful research compound. Its molecular formula is C18H19FN4OS2 and its molecular weight is 390.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-inflammatory Activity

• A study focused on the synthesis of derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide. These compounds showed significant anti-inflammatory activity, highlighting their potential in medical research and drug development (Sunder & Maleraju, 2013).

Antipsychotic Potential

• Research on 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, a compound with a similar structure, revealed its antipsychotic-like profile in behavioral animal tests. This compound's mechanism of action was distinct from traditional antipsychotics, as it did not interact with dopamine receptors (Wise et al., 1987).

Coordination Complexes and Antioxidant Activity

• A study synthesized pyrazole-acetamide derivatives that formed coordination complexes with Co(II) and Cu(II). These complexes exhibited significant antioxidant activity, demonstrating the potential of these compounds in creating novel antioxidants (Chkirate et al., 2019).

Insecticidal Applications

• Novel heterocycles incorporating a thiadiazole moiety, derived from 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, showed potent insecticidal activities against the cotton leafworm, Spodoptera littoralis. This illustrates the potential of such compounds in agricultural pest control (Fadda et al., 2017).

Anti-Cancer Activity

• A study on 6-Fluorobenzo[b]pyran-4-one derivatives, similar in structure to the compound , displayed significant anticancer activity at low concentrations against lung, breast, and CNS cancer cell lines. This suggests the potential application of these compounds in oncology (Hammam et al., 2005).

Antimicrobial Activities

• Thiazole derivatives incorporating a pyrazole moiety demonstrated significant anti-bacterial and anti-fungal activities. This indicates their potential use in developing new antimicrobial agents (Saravanan et al., 2010).